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Compound of Interest

Compound Name: 1-Isopropylpiperidin-3-one

Cat. No.: B1315296

In-Depth Technical Guide: 1-Isopropylpiperidin-
3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and available data for 1-
Isopropylpiperidin-3-one (CAS No: 77799-73-6). Due to a scarcity of publicly available, peer-

reviewed data for this specific compound, this document also includes general guidance for
handling similar N-substituted piperidinones and air-sensitive ketones.

Chemical Identification and Properties

While specific, experimentally determined physical and chemical properties for 1-
Isopropylpiperidin-3-one are not readily available in public literature, the following table
summarizes its basic identifiers.[1][2][3]

Property Value

Chemical Name 1-Isopropylpiperidin-3-one
CAS Number 77799-73-6

Molecular Formula CsH1sNO

Molecular Weight 141.21 g/mol
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Note: Data such as boiling point, density, flash point, and solubility are not currently available in
public databases.

Safety and Hazard Information

A comprehensive Material Safety Data Sheet (MSDS) with complete hazard information for 1-
Isopropylpiperidin-3-one is not available. The following information is based on a preliminary
safety data sheet and general knowledge of related chemical structures.[4]

Hazard Statements: To date, no specific hazard statements have been officially assigned to 1-
Isopropylpiperidin-3-one. However, based on the piperidone structure, it should be handled
with care.

Precautionary Statements: General precautionary measures for handling chemical reagents
should be followed.

. id 14]

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If the individual is

not breathing, provide artificial respiration and

Inhalation
seek immediate medical attention. Do not use
mouth-to-mouth resuscitation if the chemical
was ingested or inhaled.
Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.

Rinse eyes with pure water for at least 15
Eye Contact ] ) ) ] ]
minutes. Seek immediate medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .- .
unconscious person. Call a physician or Poison

Control Center immediately.
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Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and the
integrity of the compound.

Handling:
o Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including safety goggles with side
shields, chemical-resistant gloves, and a lab coat.[4]

e Avoid the formation of dust and aerosols.[4]

» Use non-sparking tools and take measures to prevent electrostatic discharge.[4]
¢ Avoid contact with skin, eyes, and clothing.[4]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

» Keep away from incompatible materials and foodstuff containers.[4]
Accidental Release Measures

In the event of a spill or leak, the following procedures should be followed:

o Personal Precautions: Use personal protective equipment, including chemical-impermeable
gloves. Ensure adequate ventilation. Remove all sources of ignition and evacuate personnel
to a safe area. Avoid breathing vapors, mist, or gas.[4]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
allow the chemical to enter drains.[4]

» Methods for Cleaning Up: Contain the spill and collect it with a suitable absorbent material.
Dispose of the collected material in a sealed container in accordance with local regulations.
Use spark-proof tools and explosion-proof equipment during cleanup.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4]

Experimental Protocols

Detailed, validated experimental protocols for the synthesis of 1-lsopropylpiperidin-3-one are
not widely published. However, the synthesis of N-substituted 3-piperidones is a known
transformation in organic chemistry. A general approach often involves the Dieckmann
condensation or related cyclization reactions.

Below is a conceptual workflow for the synthesis of an N-substituted 3-piperidone, which could
be adapted for 1-Isopropylpiperidin-3-one.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.chemicalbook.com/msds/1-isopropyl-3-piperidinone.pdf
https://www.benchchem.com/product/b1315296?utm_src=pdf-body
https://www.benchchem.com/product/b1315296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Synthesis Workflow for N-Substituted 3-Piperidones
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-substituted 3-piperidones.
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Toxicological Information

There is no specific toxicological data available for 1-Isopropylpiperidin-3-one in the public
domain. As such, it should be treated as a compound with unknown toxicity and handled with
appropriate caution.

Reactivity Profile

The reactivity of 1-lsopropylpiperidin-3-one has not been extensively studied. Based on its
structure as a cyclic ketone with a tertiary amine, it is expected to undergo reactions typical of
these functional groups. The ketone can participate in nucleophilic addition and condensation
reactions. The tertiary amine can act as a base or a nucleophile.

Handling of Air-Sensitive Reagents

Given that reagents used in the synthesis of piperidones can be air-sensitive, the following
general workflow for handling such materials is provided.
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General Workflow for Handling Air-Sensitive Reagents
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;
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Reaction and QuenM

Maintain positive inert gas pressure

'

Carefully quench reaction under inert atmosphere
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Caption: A general workflow for handling air-sensitive reagents in a laboratory setting.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety and handling guide. Users should always consult multiple sources, including
any available Safety Data Sheets from the supplier, and conduct a thorough risk assessment
before handling this chemical. All laboratory work should be conducted by trained professionals
in a suitably equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-Isopropylpiperidin-3-one safety, handling, and MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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